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Compound of Interest

Compound Name: Gallium trichloride

Cat. No.: B089036 Get Quote

This technical support center provides essential guidance for researchers, scientists, and drug

development professionals working with Gallium trichloride (GaCl₃). The following

troubleshooting guides and frequently asked questions (FAQs) address common issues related

to the exothermic nature of its dissolution.

Frequently Asked Questions (FAQs)
Q1: Why does the dissolution of Gallium trichloride in water generate so much heat?

A1: The dissolution of Gallium trichloride (GaCl₃) in water is a highly exothermic process due

to the strong interaction between the Ga³⁺ ions and water molecules. This process involves the

hydration of the gallium ions to form hexaquagallium(III) ions, [Ga(H₂O)₆]³⁺. The formation of

these stable hydrated ions releases a significant amount of energy in the form of heat.[1]

Q2: What happens chemically when Gallium trichloride is dissolved in water?

A2: When dissolved in water, Gallium trichloride dissociates into hexaquagallium(III)

[Ga(H₂O)₆]³⁺ and chloride Cl⁻ ions. The [Ga(H₂O)₆]³⁺ ion then undergoes hydrolysis, releasing

a proton (H⁺) and forming an acidic solution.[1] This acidic nature is an important consideration

for your experimental setup and downstream applications.

Q3: Can I dissolve Gallium trichloride in organic solvents? Is it also exothermic?
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A3: Yes, Gallium trichloride is soluble in a wide range of organic solvents, including ethers,

benzene, and even alkanes, which is unusual for a metal halide.[1][2] The dissolution in polar

aprotic solvents like ethers can also be exothermic as GaCl₃ acts as a Lewis acid and forms

adducts with the solvent molecules. The exothermicity in organic solvents is generally less

vigorous than in water.

Q4: What are the primary safety concerns when handling Gallium trichloride?

A4: The primary safety concerns are its corrosive nature and its violent, exothermic reaction

with water.[1][3] Gallium trichloride is hygroscopic and will fume in moist air, releasing

corrosive hydrogen chloride (HCl) gas. Direct contact can cause severe skin and eye burns.[1]

Always handle Gallium trichloride in a fume hood, under an inert atmosphere, and wear

appropriate personal protective equipment (PPE).[3][4]

Q5: What is the white smoke I see when I open a container of Gallium trichloride?

A5: The white smoke is a result of the hydrolysis of Gallium trichloride upon contact with

moisture in the air. The GaCl₃ reacts with water vapor to form small particles of gallium

oxychloride and hydrogen chloride gas, which appears as white fumes.[2]
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Issue Possible Cause(s) Recommended Solution(s)

Sudden, violent boiling and

splashing of the solvent upon

addition of GaCl₃.

1. Rapid, uncontrolled

exothermic reaction. 2. Adding

the solvent to the GaCl₃

instead of the other way

around. 3. Using a solvent that

is at or near its boiling point.

1. Immediately cease addition

of GaCl₃. If safe to do so,

move the reaction vessel to a

secondary containment unit. 2.

Always add GaCl₃ slowly and

in small portions to the solvent

while vigorously stirring. 3.

Pre-cool the solvent in an ice

bath before beginning the

addition of GaCl₃.

A solid precipitate forms in the

aqueous solution.

1. Hydrolysis of GaCl₃ to form

insoluble gallium hydroxide or

oxychlorides. 2. The pH of the

solution is too high (above 2).

1. Acidify the solution by slowly

adding dilute hydrochloric acid

(HCl) until the precipitate

redissolves. 2. Maintain a low

pH (ideally below 2) to prevent

precipitation.

The GaCl₃ is difficult to

dissolve in an organic solvent.

1. The solvent may not be

suitable for dissolving GaCl₃.

2. Insufficient mixing or

agitation.

1. Consult solubility data to

ensure you are using an

appropriate solvent. Ethers

and aromatic hydrocarbons

are generally good choices. 2.

Increase the stirring rate or use

a magnetic stirrer to enhance

dissolution. Gentle warming

may be attempted with

extreme caution and proper

temperature control, but be

mindful of the exothermic

nature of the dissolution.

Corrosion of metal equipment

(spatulas, stir bars).

1. Formation of corrosive HCl

gas upon contact with

moisture. 2. The acidic nature

of the GaCl₃ solution.

1. Use equipment made of

inert materials such as glass,

PTFE, or certain resistant

alloys. 2. Neutralize acidic

solutions with a suitable base
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(e.g., sodium bicarbonate)

before they come into contact

with incompatible metal

surfaces, especially during

cleaning.

The final solution has a yellow

tint.

1. Presence of iron impurities

in the GaCl₃ or the solvent.

1. If high purity is required,

consider using a higher grade

of GaCl₃ and purified solvents.

The color is unlikely to interfere

with many applications.

Data Presentation
Physical and Chemical Properties of Gallium Trichloride

Property Value

Molar Mass 176.07 g/mol

Appearance Colorless, needle-like crystals

Density 2.47 g/cm³

Melting Point 77.9 °C

Boiling Point 201.3 °C

Solubility in Water Very soluble (> 800 g/L)

Enthalpy Data for Gallium Trichloride

Thermodynamic Parameter Value (kJ/mol)

Enthalpy of Sublimation (ΔH°sub) 89 ± 2

Enthalpy of Vaporization (ΔHvap) 72.7 ± 0.2

Enthalpy of Fusion (ΔHfus) 11.12

Standard Enthalpy of Formation (gas) (ΔH°f) -428.4 ± 8.4
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Note: Specific enthalpy of dissolution (ΔHsoln) values for Gallium trichloride in various

solvents are not readily available in the literature. However, it is well-established that the

dissolution in water is a strongly exothermic process.

Experimental Protocols
Protocol for Safe Dissolution of Gallium Trichloride in
Water
This protocol is designed to safely manage the highly exothermic dissolution of GaCl₃ in water.

Preparation and Personal Protective Equipment (PPE):

Conduct the entire procedure in a certified chemical fume hood.

Wear a flame-resistant lab coat, chemical splash goggles, a face shield, and chemical-

resistant gloves (e.g., nitrile).

Ensure an emergency eyewash station and safety shower are readily accessible.

Apparatus Setup:

Use a three-necked round-bottom flask equipped with a mechanical stirrer, a thermometer,

and a powder addition funnel.

Place the flask in a cooling bath (e.g., an ice-water bath or a cryocooler) on a magnetic stir

plate.

Ensure all glassware is dry and free of contaminants.

Dissolution Procedure:

Add the desired volume of deionized water to the flask and begin stirring.

Allow the water to cool to between 0 and 5 °C.

Slowly add small portions of Gallium trichloride to the cooled, stirring water via the

powder addition funnel.
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Monitor the temperature closely. Maintain the temperature of the solution below 20 °C by

controlling the rate of addition and the cooling bath temperature.

If the temperature begins to rise rapidly, immediately stop the addition of GaCl₃ and allow

the solution to cool before resuming.

Once all the GaCl₃ has been added, continue to stir the solution in the cooling bath for at

least 30 minutes to ensure complete dissolution and thermal equilibrium.

Storage and Waste Disposal:

Store the resulting acidic solution in a tightly sealed, properly labeled container made of a

compatible material (e.g., glass or acid-resistant plastic).

Neutralize any residual GaCl₃ or acidic solutions with a suitable base (e.g., sodium

bicarbonate) before disposal, following institutional and local regulations.
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Caption: Workflow for the safe dissolution of Gallium trichloride.
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Caption: Hydrolysis pathway of Gallium trichloride in water.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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